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Compound of Interest

Compound Name: 1,4-Dimethoxy-2-nitrobenzene

CAS No.: 89-39-4

Cat. No.: B146714

Get Quote

Executive Summary
1,4-Dimethoxy-2-nitrobenzene (CAS: 89-39-4), also known as 2,5-dimethoxynitrobenzene, is

a pivotal aromatic scaffold in organic synthesis. Distinguished by its electron-rich dimethoxy

substitution pattern counterbalanced by an electron-withdrawing nitro group, it serves as a

high-value intermediate in the production of pharmaceutical active ingredients (APIs),

particularly adrenergic agonists and antifungal agents, as well as in the dye industry (Fast

Black K Salt). This guide provides a comprehensive technical analysis of its physiochemical

properties, synthesis protocols, reactivity profiles, and applications in modern drug discovery.

Chemical Identity & Physiochemical Profile[1][2][3]
The compound exhibits a specific substitution pattern that dictates its reactivity: the methoxy

groups at positions 1 and 4 activate the ring, while the nitro group at position 2 directs

subsequent electrophilic attacks and serves as a latent amino group.

Table 1: Physiochemical Specifications
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Property Value

IUPAC Name 1,4-Dimethoxy-2-nitrobenzene

Synonyms
2,5-Dimethoxynitrobenzene; Nitrohydroquinone

dimethyl ether

CAS Number 89-39-4

Molecular Formula C₈H₉NO₄

Molecular Weight 183.16 g/mol

Appearance Yellow crystalline solid

Melting Point 70 – 73 °C

Boiling Point 169 °C (at 13 mmHg)

Density 1.166 g/cm³ (predicted)

Solubility
Soluble in benzene, chloroform, ethanol;

Insoluble in water

Synthesis & Manufacturing Protocol
The industrial and laboratory preparation of 1,4-dimethoxy-2-nitrobenzene relies on the

electrophilic aromatic substitution (nitration) of 1,4-dimethoxybenzene.

Nitration Protocol (Standardized)
Objective: Selective mononitration while suppressing dinitration (formation of 2,5-dinitro-1,4-

dimethoxybenzene).

Reagents: 1,4-Dimethoxybenzene (1.0 eq), Nitric Acid (70%, 1.1 eq), Glacial Acetic Acid

(Solvent).

Thermodynamic Control: The reaction is highly exothermic. Temperature maintenance <10°C

is critical to prevent polynitration and oxidative demethylation to quinones.

Step-by-Step Methodology:
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Dissolution: Dissolve 1,4-dimethoxybenzene in glacial acetic acid in a jacketed reactor. Cool

to 5°C.

Addition: Dropwise addition of nitric acid (diluted in acetic acid) over 60 minutes. Maintain

internal temperature between 5–10°C.

Quenching: Pour the reaction mixture onto crushed ice/water (5x volume). The product

precipitates as a yellow solid.

Purification: Filter the crude solid. Recrystallize from ethanol/water (9:1) to yield yellow

needles.

Mechanistic Pathway
The reaction proceeds via the formation of a sigma complex (arenium ion). The methoxy

groups (ortho/para directors) strongly activate the ring. Position 2 is favored due to the

combined ortho-directing effect of the C1-methoxy and the steric accessibility relative to the

dinitration sites.

1,4-Dimethoxybenzene Sigma Complex
(Arenium Ion)

+ NO2+ (from HNO3/AcOH) 1,4-Dimethoxy-2-nitrobenzene- H+ 2,5-Dinitro-1,4-dimethoxybenzene
(Over-nitration)

+ NO2+ (if T > 20°C)

Click to download full resolution via product page

Figure 1: Electrophilic aromatic substitution pathway for the synthesis of 1,4-dimethoxy-2-
nitrobenzene.

Chemical Reactivity & Transformations[5]
The primary utility of 1,4-dimethoxy-2-nitrobenzene lies in its reduction to 2,5-

dimethoxyaniline (CAS: 102-56-7), a versatile nucleophile for drug synthesis.

Reduction Pathways
Researchers typically employ one of three methods depending on scale and functional group

tolerance:

Béchamp Reduction (Fe/HCl):
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Conditions: Iron powder, dilute HCl, reflux.

Pros: Cost-effective, robust for bulk scale.[1]

Cons: Iron waste generation.

Catalytic Hydrogenation (H₂/Pd-C):

Conditions: H₂ (3 atm), 10% Pd/C, Ethanol.

Pros: Clean workup, high yield (>95%).

Cons: Requires pressure equipment.

Hydrazine Reduction:

Conditions: Hydrazine hydrate, FeCl₃/Active Carbon catalyst.

Pros: Mild conditions, avoids high pressure.

Spectroscopic Characterization (NMR)
The 1H NMR spectrum of 1,4-dimethoxy-2-nitrobenzene is distinct due to the asymmetry

introduced by the nitro group.

H3 (Ortho to NO₂, Meta to OMe): Appears as a singlet or doublet with small meta-coupling. It

is the most deshielded aromatic proton (~7.4 ppm) due to the anisotropic effect of the nitro

group.

H5 & H6: These protons often show an AB system or ortho-coupling (J ≈ 9 Hz). H6 (ortho to

OMe, meta to NO₂) is typically shielded relative to H3.

Methoxy Groups: Two distinct singlets around 3.8–4.0 ppm.

Applications in Drug Development[3]
The 2,5-dimethoxy motif, derived from this nitro precursor, is embedded in several

pharmacophores.
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Adrenergic Agonists (Methoxamine)
1,4-Dimethoxy-2-nitrobenzene is a precursor to Methoxamine, an α1-adrenergic receptor

agonist used to treat hypotension.

Workflow: Reduction to 2,5-dimethoxyaniline

Friedel-Crafts acylation (or similar functionalization)

Amino ketone formation

Methoxamine.

Alzheimer's Research (Donepezil Hybrids)
Recent medicinal chemistry efforts have utilized 2,5-dimethoxyaniline to synthesize

quinolinetrione-tacrine hybrids. These compounds are designed as multi-target-directed ligands

(MTDLs) that inhibit acetylcholinesterase (AChE) and prevent amyloid-beta aggregation.

Dye Synthesis
The reduced form, 2,5-dimethoxyaniline, is the primary intermediate for Fast Black K Salt, a

diazonium salt used in histology and textile dyeing.

1,4-Dimethoxy-2-nitrobenzene

2,5-Dimethoxyaniline

Reduction (Fe/HCl or H2/Pd)

Methoxamine
(Vasoconstrictor)

Acylation & Amination

Fast Black K Salt
(Dye/Histology)

Diazotization

Quinolinetrione Hybrids
(Alzheimer's Research)

Cyclization w/ Dioxinone
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Figure 2: Downstream pharmaceutical and industrial applications of the 1,4-dimethoxy-2-
nitrobenzene scaffold.

Safety & Handling (MSDS Summary)
GHS Classification: Acute Toxicity, Oral (Category 4).

Hazard Statements: H302 (Harmful if swallowed).

Handling: Avoid dust formation. Use local exhaust ventilation.

Storage: Store in a cool, dry place. Keep away from strong oxidizing agents and strong

bases.

Personal Protective Equipment (PPE): Nitrile gloves, safety glasses with side shields, and

P2 respirator if dust is generated.

References
ChemicalBook. (2023).[2] 1,4-Dimethoxy-2-nitrobenzene Properties and MSDS.

Bolognesi, M. L., et al. (2007). Quinolinetrione-tacrine hybrids as multi-target-directed

ligands against Alzheimer's disease. Journal of Medicinal Chemistry.

GuideChem. (2023). Applications of 1,4-Dimethoxybenzene and its Nitro Derivatives.

National Center for Biotechnology Information. (2023). PubChem Compound Summary for

CID 69728, 1,4-Dimethoxy-2-nitrobenzene.

Vertex AI Search. (2023). Synthesis of 2,5-dimethoxyaniline from nitro precursors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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